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Compound of Interest

Compound Name: 4-Bromo-1,2-thiazol-5-amine

Cat. No.: B15314802

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a technical overview of the known physical and chemical
properties of the heterocyclic compound 4-Bromo-1,3-thiazol-2-amine (CAS No: 502145-18-8).
Due to the limited availability of experimental data for 4-Bromo-1,2-thiazol-5-amine in public
literature, this guide focuses on the well-documented isomer, 4-Bromo-1,3-thiazol-2-amine, a
valuable building block in medicinal chemistry and material science. The guide summarizes key
identifiers, computed physical properties, and safety information. Furthermore, it outlines a
generalized experimental protocol for the synthesis and characterization of such compounds
and presents a logical workflow for physicochemical analysis.

Compound Identification and Properties

4-Bromo-1,3-thiazol-2-amine, also known as 2-Amino-4-bromothiazole, is a solid, light yellow to
brown crystalline compound.[1] Its core structure consists of a thiazole ring substituted with an
amine group at position 2 and a bromine atom at position 4.

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value Source

CAS Number 502145-18-8 PubChem|[2]
Molecular Formula C3Hs3BrN2S PubChem|[2]
IUPAC Name 4-bromo-1,3-thiazol-2-amine PubChem|[2]
Synonyms 2-Amino-4-bromothiazole ChemicalBook

Table 2: Physicochemical Data Summary

Property Value Notes Source
Molecular Weight 179.04 g/mol Computed PubChem[2]
) Light yellow to brown ) o
Physical Form id Experimental CymitQuimica[1]
soli
Melting Point Data not available Not found in literature
Boiling Point 287.6 £13.0°C Predicted ChemBK[3]
Density 1.976 £ 0.06 g/cm3 Predicted ChemBK]3]
Flash Point 127.7 °C Predicted ChemBK[3]
N Sparingly soluble in o ]
Solubility Qualitative Guidechem[4]
water
XLogP3 1.6 Computed PubChem|[2]

Safety and Handling

This compound is associated with several hazards and should be handled with appropriate
personal protective equipment (PPE) in a well-ventilated area.

Table 3: GHS Hazard Statements
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Code Hazard Description

H302 Harmful if swallowed

H312 Harmful in contact with skin
H315 Causes skin irritation

H319 Causes serious eye irritation
H332 Harmful if inhaled

H335 May cause respiratory irritation

Source: PubChem|[2]

Methodologies and Experimental Workflows

While a specific, detailed experimental protocol for the synthesis of 4-Bromo-1,3-thiazol-2-
amine is not readily available in the reviewed literature, a generalized Hantzsch thiazole
synthesis is a common method for related structures.

Generalized Synthesis Protocol

The synthesis of 2-amino-4-substituted thiazoles often involves the condensation reaction
between an a-haloketone and a thiourea. For a related compound, 2-amino-4-(4-
bromophenyl)thiazole, the synthesis involves reacting p-bromophenacyl bromide with thiourea
in an alcohol solvent.[5]

Materials:

» a-halocarbonyl precursor

e Thiourea

» Absolute Ethanol or Methanol
Procedure:

» Dissolve thiourea in absolute ethanol and bring to reflux.
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e Add the appropriate a-halocarbonyl compound dropwise to the refluxing solution.

o Continue refluxing the mixture for several hours until the reaction is complete (monitored by
Thin Layer Chromatography).

» Cool the reaction mixture to room temperature and neutralize with a base (e.g., ammonium
hydroxide) to precipitate the product.

e Filter the crude product, wash with cold water, and dry.

» Purify the product by recrystallization from a suitable solvent like ethanol.

Physicochemical Characterization Workflow

The following diagram illustrates a standard workflow for the synthesis and subsequent
characterization of a novel chemical entity like 4-Bromo-1,3-thiazol-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4-
Bromo-1,3-thiazol-2-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15314802#physical-properties-of-4-bromo-1-2-
thiazol-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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